Cas no 2172506-55-5 (tert-butyl 8-ethyl-2-azaspiro4.5decane-4-carboxylate)

• Product Name: tert-butyl 8-ethyl-2-azaspiro4.5decane-4-carboxylate
• CAS No: 2172506-55-5
• MF: C₁₆H₂₉NO₂
• MW: 267.406965017319
• CID: 6023311
• PubChem ID: 165814544
• Update Time: 2025-05-26

tert-butyl 8-ethyl-2-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-ethyl-2-azaspiro4.5decane-4-carboxylate
• 2172506-55-5
• tert-butyl 8-ethyl-2-azaspiro[4.5]decane-4-carboxylate
• EN300-1455611

• Inchi： 1S/C16H29NO2/c1-5-12-6-8-16(9-7-12)11-17-10-13(16)14(18)19-15(2,3)4/h12-13,17H,5-11H2,1-4H3
• InChI Key： POVHVZVBAARMNT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC21CCC(CC)CC2)=O

Computed Properties

• Exact Mass: 267.219829168g/mol
• Monoisotopic Mass: 267.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 8-ethyl-2-azaspiro4.5decane-4-carboxylate

Comprehensive Overview of tert-butyl 8-ethyl-2-azaspiro[4.5]decane-4-carboxylate (CAS No. 2172506-55-5)

tert-butyl 8-ethyl-2-azaspiro[4.5]decane-4-carboxylate (CAS No. 2172506-55-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic structure is part of a growing interest in azaspiro compounds, which are widely studied for their potential applications in drug discovery and material science. The compound's unique spiro[4.5]decane framework, combined with the tert-butyl ester and ethyl substituents, makes it a valuable intermediate in synthetic chemistry.

One of the key reasons for the rising interest in tert-butyl 8-ethyl-2-azaspiro[4.5]decane-4-carboxylate is its relevance to central nervous system (CNS) drug development. Researchers are exploring its potential as a scaffold for designing novel neuromodulators or enzyme inhibitors. The azaspiro moiety is particularly noteworthy, as it mimics rigidified peptide backbones, a feature often sought after in medicinal chemistry to enhance bioavailability and target specificity.

In the context of green chemistry and sustainable synthesis, this compound has also been a subject of optimization. Recent publications highlight efforts to improve its synthetic routes using catalytic methods or flow chemistry, addressing the demand for eco-friendly processes. The tert-butyl protecting group in the structure further adds versatility, allowing for selective deprotection in multi-step syntheses.

From a commercial perspective, CAS No. 2172506-55-5 is often inquired about by suppliers and researchers seeking high-purity intermediates for custom synthesis. Its applications extend to peptidomimetics and protease inhibitor research, aligning with trends in precision medicine. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP) standards.

For those exploring structure-activity relationships (SAR), the 8-ethyl substitution in tert-butyl 8-ethyl-2-azaspiro[4.5]decane-4-carboxylate offers a case study in steric and electronic effects. Computational chemists frequently model such compounds to predict binding affinities, leveraging molecular docking tools. This aligns with the broader industry shift toward AI-driven drug design, where spirocyclic libraries are increasingly screened in silico.

Safety and handling of this compound follow standard laboratory protocols, with no significant hazards reported. Its stability under inert atmospheres makes it suitable for long-term storage, a practical advantage for research laboratories. As the demand for novel heterocycles grows, CAS No. 2172506-55-5 exemplifies the innovation driving modern organic synthesis.